Cas no 412041-54-4 (3,4-Diethynylbenzaldehyde)

3,4-Diethynylbenzaldehyde structure
3,4-Diethynylbenzaldehyde structure
Product Name:3,4-Diethynylbenzaldehyde
CAS No:412041-54-4
MF:C11H6O
MW:154.164742946625
CID:926707
PubChem ID:20668694
Update Time:2025-04-19

3,4-Diethynylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3,4-diethynylbenzaldehyde
    • Benzaldehyde, 3,4-diethynyl- (9CI)
    • Benzaldehyde,3,4-diethynyl-(9ci)
    • 412041-54-4
    • DTXSID30609328
    • BENZALDEHYDE, 3,4-DIETHYNYL-
    • DB-284824
    • 3,4-Diethynylbenzaldehyde
    • Inchi: 1S/C11H6O/c1-3-10-6-5-9(8-12)7-11(10)4-2/h1-2,5-8H
    • InChI Key: VZMCGJWDQVRFEG-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC(C#C)=C(C#C)C=1

Computed Properties

  • Exact Mass: 154.041864811g/mol
  • Monoisotopic Mass: 154.041864811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 17.1Ų
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd